Cas no 951173-35-6 (methyl (1S,2R)-2-(tert-butoxycarbonylamino)cyclobutanecarboxylate)

• Product Name: methyl (1S,2R)-2-(tert-butoxycarbonylamino)cyclobutanecarboxylate
• CAS No: 951173-35-6
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• CID: 6277500
• PubChem ID: 17752403
• Update Time: 2026-03-11

methyl (1S,2R)-2-(tert-butoxycarbonylamino)cyclobutanecarboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (1S,2R)-2-(tert-butoxycarbonylamino)cyclobutanecarboxylate
• MFCD31696188
• methyl(1S,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-carboxylate
• BS-43522
• SCHEMBL17956682
• Methyl (1S,2R)-2-{[(t-butoxy)carbonyl]amino}cyclobutane-1-carboxylate
• methyl (1S,2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutane-1-carboxylate
• CS-0184552
• 951173-35-6
• Methyl (1s,2r)-2-([(tert-butoxy)carbonyl]amino)cyclobutane-1-carboxylate
• Methyl (1S,2R)-2-(boc-amino)cyclobutane-1-carboxylate
• DTXSID801134012
• 951173-23-2
• rel-Methyl (1R,2S)-2-[[(1,1-dimethylethoxy)carbonyl]amino]cyclobutanecarboxylate
• P18556
• methyl (1S,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-carboxylate
• METHYL (1S,2R)-2-{[(TERT-BUTOXY)CARBONYL]AMINOCYCLOBUTANE-1-CARBOXYLATE
• methyl (1S,2R)-2-[(tert-butoxycarbonyl)amino]cyclobutane-1-carboxylate
• Rel-methyl (1S,2R)-2-((tert-butoxycarbonyl)amino)cyclobutane-1-carboxylate

• Inchi： 1S/C11H19NO4/c1-11(2,3)16-10(14)12-8-6-5-7(8)9(13)15-4/h7-8H,5-6H2,1-4H3,(H,12,14)/t7-,8+/m0/s1
• InChI Key： PJCOLFTZORXKKQ-JGVFFNPUSA-N
• SMILES： O(C)C([C@H]1CC[C@H]1NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 229.13140809g/mol
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl (1S,2R)-2-(tert-butoxycarbonylamino)cyclobutanecarboxylate

Professional Introduction to Methyl (1S,2R)-2-(tert-butoxycarbonylamino)cyclobutanecarboxylate (CAS No. 951173-35-6)

Methyl (1S,2R)-2-(tert-butoxycarbonylamino)cyclobutanecarboxylate, a compound with the CAS number 951173-35-6, represents a significant advancement in the field of chiral chemistry and pharmaceutical research. This compound, characterized by its complex stereochemistry and functional groups, has garnered considerable attention for its potential applications in drug development and synthetic chemistry.

The molecular structure of Methyl (1S,2R)-2-(tert-butoxycarbonylamino)cyclobutanecarboxylate features a cyclobutane core substituted with an amino group protected by a tert-butoxycarbonyl (Boc) group. This configuration not only imparts unique steric and electronic properties but also makes it a valuable intermediate in the synthesis of more complex molecules. The stereochemistry, specifically the (1S,2R) configuration, is critical for its biological activity and has been meticulously controlled during its synthesis.

In recent years, there has been a growing interest in the development of chiral building blocks for pharmaceutical applications. The cyclobutane ring system is particularly noteworthy due to its rigidity and the ability to exhibit multiple stereoisomers. Methyl (1S,2R)-2-(tert-butoxycarbonylamino)cyclobutanecarboxylate stands out as a versatile precursor that can be further functionalized to produce a wide range of pharmacologically active compounds.

One of the most compelling aspects of this compound is its utility in the synthesis of enantiomerically pure drugs. The Boc-protected amino group provides a stable handle for subsequent chemical transformations, allowing for selective modifications without compromising the integrity of the stereocenter. This has made it an attractive choice for medicinal chemists working on the development of novel therapeutics.

Recent studies have highlighted the importance of cyclobutane derivatives in medicinal chemistry. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The unique structural features of Methyl (1S,2R)-2-(tert-butoxycarbonylamino)cyclobutanecarboxylate make it a valuable scaffold for designing new drugs with improved efficacy and reduced side effects.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as asymmetric catalysis and chiral auxiliary-assisted reactions, have been employed to achieve the desired stereochemical outcome. These techniques not only ensure high yields but also minimize the formation of unwanted byproducts.

In addition to its synthetic utility, Methyl (1S,2R)-2-(tert-butoxycarbonylamino)cyclobutanecarboxylate has been explored in various biological assays. Preliminary results suggest that it exhibits interesting pharmacological properties that warrant further investigation. Its ability to interact with biological targets in a selective manner makes it a promising candidate for drug discovery efforts.

The development of new synthetic routes for this compound has also been a focus of research. Innovations in catalytic systems and reaction optimization have led to more efficient and sustainable methods for its preparation. These advancements are crucial for scaling up production and making this compound more accessible for industrial applications.

The role of computational chemistry in understanding the structure-activity relationships of Methyl (1S,2R)-2-(tert-butoxycarbonylamino)cyclobutanecarboxylate cannot be overstated. Molecular modeling techniques have provided valuable insights into how this compound interacts with biological targets at the molecular level. This information is essential for guiding the design of next-generation drugs with enhanced therapeutic profiles.

Looking ahead, the future prospects for Methyl (1S,2R)-2-(tert-butoxycarbonylamino)cyclobutanecarboxylate are bright. Ongoing research aims to expand its applications in drug development and explore new synthetic pathways. Collaborative efforts between academia and industry are expected to drive innovation and accelerate the translation of this compound into clinical use.

In conclusion, Methyl (1S,2R)-2-(tert-butoxycarbonylamino)cyclobutanecarboxylate represents a significant contribution to the field of chiral chemistry and pharmaceutical research. Its unique structural features and versatile synthetic capabilities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, its importance in advancing therapeutic strategies is likely to grow even further.